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Compound Name: Cesium stearate

Cat. No.: B577387

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cesium stearate (Cs(C1sH3502)) is the cesium salt of stearic acid, a long-chain saturated fatty
acid. As a metallic soap, it possesses unique physicochemical properties that make it a
compound of interest in various industrial and research applications. This technical guide
provides a comprehensive overview of the fundamental properties of cesium stearate,
including its chemical and physical characteristics, synthesis, and potential applications, with a
particular focus on its relevance to the pharmaceutical sciences. The information is presented
to aid researchers, scientists, and drug development professionals in understanding and
utilizing this compound.

Chemical and Physical Properties

Cesium stearate is a white, powdery solid at room temperature.[1] It is classified as a metal-
organic compound and a metallic soap.[2] The properties of cesium stearate are largely
dictated by the presence of the large, highly electropositive cesium cation and the long,
hydrophobic stearate anion.

Quantitative Data

The following table summarizes the key quantitative properties of cesium stearate based on
available data. It is important to note that experimental data for some properties, such as
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density, are not readily available in the literature.

Property Value Source
Chemical Formula C1sH35CsO2 [2][3]
Molecular Weight 416.37 g/mol [2][3]

CAS Number 14912-91-5 [1]
Appearance White powder [1]

Melting Point 263-269 °C BenchChem
Solubility Soluble in hot water [2]

Density Not available [2]

Note: The melting point is based on a single cited experimental value and may vary depending
on the purity of the sample.

Synthesis and Characterization
Synthesis Protocol

Cesium stearate is typically synthesized through a neutralization reaction between stearic acid
and a cesium base, such as cesium carbonate or cesium hydroxide.[2] A detailed experimental
protocol for the synthesis of cesium stearate is provided below, based on a literature
procedure.

Objective: To synthesize cesium stearate from cesium carbonate and stearic acid.

Materials:

Cesium carbonate (Cs2C0O3)

Stearic acid (C1sH3602)

Butanol (C4aHoOH)

Diethyl ether ((C2Hs)20)
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Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Rotary evaporator

e Buchner funnel and flask
e Vacuum source
Procedure:

o A mixture of cesium carbonate and stearic acid in a 1:2 molar ratio is added to butanol in a
round-bottom flask.

e The mixture is heated to reflux temperature and maintained at this temperature until the
evolution of carbon dioxide gas ceases.

 After the reaction is complete, the butanol is removed using a rotary evaporator.
e The resulting solid residue is mixed with diethyl ether.

e The solid product is collected by suction filtration, washed with diethyl ether, and dried under
vacuum.

Characterization

The characterization of cesium stearate is crucial to confirm its identity, purity, and structural
properties. The following are key experimental techniques that can be employed.

Objective: To identify the functional groups present in cesium stearate and confirm the
formation of the salt.

Methodology:
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A small amount of the dried cesium stearate sample is mixed with potassium bromide (KBr)
and pressed into a pellet.

Alternatively, the sample can be analyzed using an Attenuated Total Reflectance (ATR)
accessory.

The IR spectrum is recorded over the range of 4000-400 cm~2.

Expected Observations: The spectrum of cesium stearate is expected to show the
disappearance of the broad O-H stretching band of the carboxylic acid dimer in stearic acid
and the appearance of characteristic strong asymmetric and symmetric stretching vibrations
of the carboxylate anion (COO™). A study by Mehrotram et al. concluded that alkali metal
soaps like cesium stearate are ionic in nature, in contrast to the dimeric structure of stearic
acid in the solid state.[4]

Objective: To evaluate the thermal stability and decomposition profile of cesium stearate.
Methodology:
A small, accurately weighed sample of cesium stearate is placed in a TGA crucible.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., nitrogen or air).

The weight loss of the sample is recorded as a function of temperature.

Expected Observations: The TGA curve will indicate the temperatures at which the
compound decomposes. A study on cesium soaps suggests that the decomposition reaction
is kinetically of zero order with an activation energy in the range of 2 to 6 kcal/mol.[4]

Objective: To determine the crystalline structure of cesium stearate.
Methodology:
o Apowdered sample of cesium stearate is evenly spread on a sample holder.

o The XRD pattern is recorded using a diffractometer with a specific X-ray source (e.g., Cu
Ka).
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o The diffraction data (20 values and intensities) are collected and analyzed.

o Expected Observations: The XRD pattern will provide information on the crystal lattice
parameters and the arrangement of atoms in the solid state. While specific XRD data for
cesium stearate is not readily available, the patterns for other metal stearates show
characteristic peaks corresponding to their lamellar structures.

Objective: To characterize the molecular structure of cesium stearate in solution.
Methodology:

o Asample of cesium stearate is dissolved in a suitable deuterated solvent.

e 1H and 3C NMR spectra are acquired.

o Expected Observations: The *H NMR spectrum would show signals corresponding to the
protons of the long alkyl chain of the stearate moiety. The 13C NMR spectrum would show
distinct signals for the carbonyl carbon and the carbons of the alkyl chain.

Applications in Drug Development

While specific applications of cesium stearate in drug development are not extensively
documented, its properties as a metallic soap suggest potential uses analogous to other alkali
stearates, such as magnesium stearate and sodium stearate, which are widely used as
pharmaceutical excipients.[5][6]

Potential Roles:

o Lubricant: In tablet and capsule manufacturing, lubricants are essential to prevent the
adhesion of the formulation to the punches and dies of the tablet press.[7] Cesium stearate,
with its long hydrocarbon chain, could potentially function as an effective lubricant.

o Emulsifier and Stabilizer: Its amphiphilic nature makes it a candidate for use as an
emulsifying agent in creams, lotions, and other topical formulations, helping to stabilize oil-in-
water or water-in-oil systems.

e Hydrophobic Matrix Former: In controlled-release drug delivery systems, stearates can be
used to form a hydrophobic matrix that retards the release of the active pharmaceutical
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ingredient (API).

It is important to note that the use of cesium compounds in pharmaceuticals is not common,
and any potential application would require thorough toxicological evaluation.[8][9]

Mandatory Visualizations
Synthesis and Characterization Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of

cesium stearate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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